Cas no 151072-00-3 (4-Nitrobenzyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate)

• Product Name: 4-Nitrobenzyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• CAS No: 151072-00-3
• MF: C₁₃H₁₂N₂O₅S
• MW: 308.309782028198
• CID: 5066829
• PubChem ID: 9904687
• Update Time: 2025-10-30

4-Nitrobenzyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• (4-nitrophenyl)methyl (1R,4R)-rel-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• (1S,4S)-4-nitrobenzyl 3-oxo-2-thia-5-azabicylco[2.2.1]heptane-5-carboxylate
• (1S,4S)-5-p-nitrobenzyloxycarbonyl -2-thia-5-azabicyclo[2.2.1]heptan-3-one
• (1S,4S)-5-p-nitrobenzyloxycarbonyl-2-thia-5-azabicyclo-[2.2.1]heptan-3-one
• (1S,4S)-5-p-nitrobenzyloxycarbonyl-2-thia-5-azabicyclo[2.2.1]heptan-3-one
• (1alpha,4alp
• BS-48127
• (4-nitrophenyl)methyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• SCHEMBL5719423
• 151072-00-3
• UCDOMXQZYYKAEQ-QWRGUYRKSA-N
• F71332
• (4-Nitrophenyl)methylrel-(1r,4r)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• CS-0309735

• Inchi： 1S/C13H12N2O5S/c16-12-11-5-10(21-12)6-14(11)13(17)20-7-8-1-3-9(4-2-8)15(18)19/h1-4,10-11H,5-7H2/t10-,11-/m0/s1
• InChI Key： UCDOMXQZYYKAEQ-QWRGUYRKSA-N
• SMILES： S1C([C@@H]2C[C@H]1CN2C(=O)OCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 308.04669266g/mol
• Monoisotopic Mass: 308.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118

Additional information on 4-Nitrobenzyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate

Comprehensive Overview of 4-Nitrobenzyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS No. 151072-00-3)

The compound 4-Nitrobenzyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS No. 151072-00-3) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its intricate framework, featuring a thia-azabicyclo core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 4-Nitrobenzyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate?" This reflects the growing demand for efficient and scalable methods to produce this compound. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more streamlined approaches, reducing production costs and improving yields. The nitrobenzyl group, in particular, plays a critical role in protecting functional groups during multi-step reactions.

Another trending topic in scientific circles is the role of bicyclic compounds in medicinal chemistry. The azabicyclo[2.2.1]heptane scaffold, present in this molecule, is a privileged structure found in several FDA-approved drugs. Its rigid conformation enhances binding affinity to biological targets, making it a hotspot for drug design. For instance, similar frameworks are explored in neurology and oncology research, addressing conditions like Parkinson’s disease and certain cancers.

From an analytical perspective, the characterization of CAS No. 151072-00-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the stereochemistry at the (1S,4S) positions, which is crucial for its biological activity. The 3-oxo-2-thia moiety further contributes to its reactivity, enabling diverse derivatization strategies for tailored applications.

Environmental and regulatory considerations are also frequently searched topics. While 4-Nitrobenzyl (1S,4S)-3-oxo-2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate is not classified as hazardous, its handling requires standard laboratory precautions. Researchers emphasize green chemistry principles to minimize waste during synthesis, aligning with global sustainability goals.

In summary, 151072-00-3 represents a versatile building block in organic synthesis, with broad implications for drug development and material science. Its unique azabicyclo architecture and functional groups continue to inspire innovation across interdisciplinary research fields.